Cas no 26011-57-4 (3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine)

• Product Name: 3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine
• CAS No: 26011-57-4
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD08272085
• CID: 254223
• PubChem ID: 11344102
• Update Time: 2025-11-02

3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine
• 2H-1,4-Benzoxazin-6-amine, 3,4-dihydro-
• 3,4-DIHYDRO-2H-1,4-BENZOXAZIN-6-AMINE
• 2H-1,4-Benzoxazin-6-amine,3,4-dihydro
• 3,4-Dihydro-2H-benz[1,4]oxazin-6-ylamin
• 3,4-dihydro-2H-benz[1,4]oxazin-6-ylamine
• 3,4-Dihydro-2H-benzo[1,4]oxazin-6-yl
• 3,4-Dihydro-2H-benzo[1,4]oxazin-6-ylamine
• 6-amino-3,4-dihydro-1,4(2H)-benzoxazine
• A919356
• AC5752
• BBA01157
• UVUGDGRIYQQKIT-UHFFFAOYSA-N
• SY130747
• 3,4-dihydro-2H-benzo[1,4]oxazin-6-yl amine
• 2H-1,4-Benzoxazin-6-amine,3,4-dihydro-
• DTXSID80462905
• AB44324
• 6-amino-3,4-dihydro-2h-1,4-benzoxazine
• 26011-57-4
• SCHEMBL127619
• CS-0371069
• AKOS005136373
• EN300-6768029
• AC-17558
• MFCD08272085

• MDL： MFCD08272085
• Inchi： 1S/C8H10N2O/c9-6-1-2-8-7(5-6)10-3-4-11-8/h1-2,5,10H,3-4,9H2
• InChI Key： UVUGDGRIYQQKIT-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2NCC1)N

Computed Properties

• Exact Mass: 150.07900
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.195
• Boiling Point: 335.8°C at 760 mmHg
• Flash Point: 156.9°C
• Refractive Index: 1.6
• PSA: 47.28000
• LogP: 1.79230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine

3,4-Dihydro-2H-benzo[b][1,4]oxazin-6-amine: A Promising Compound in Modern Pharmaceutical Research

3,4-Dihydro-2H-benzo[b][1,4]oxazin-6-amine, with the chemical formula C₉H₁₁NN₂O and CAS number 26011-57-4, represents a unique class of heterocyclic compounds that have garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its 1,4-oxazinane ring system, exhibits a range of biological activities that make it a valuable candidate for drug development. Recent studies have highlighted its potential in modulating cellular signaling pathways, making it a focal point for researchers exploring novel therapeutic strategies.

The structural framework of 3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine is particularly noteworthy for its ability to interact with multiple molecular targets. The presence of an amino group at the 6-position and the oxazinane ring system contributes to its unique pharmacological profile. These features enable the compound to engage in hydrogen bonding and π-π stacking interactions, which are critical for its binding affinity to various receptors and enzymes. This molecular adaptability has been a key factor in its exploration as a lead compound for the development of new therapeutics.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine. A 2023 study published in Journal of Medicinal Chemistry reported the use of molecular docking simulations to predict the compound's binding affinity to the angiotensin-converting enzyme (ACE). The results indicated that the compound could potentially inhibit ACE activity, which is a target for the treatment of hypertension and heart failure. This finding underscores the compound's potential as an antihypertensive agent.

Another significant area of research involves the evaluation of 3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine as a modulator of the Wnt/β-catenin signaling pathway. This pathway is implicated in various diseases, including cancer and neurodegenerative disorders. A 2022 study in Cell Reports demonstrated that the compound could selectively inhibit the phosphorylation of β-catenin, thereby suppressing the activation of downstream oncogenic pathways. This discovery has sparked interest in its potential application in oncology.

From a synthetic perspective, the preparation of 3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine has been the subject of several methodological improvements. Traditional synthetic routes often involved multiple steps and harsh conditions, which limited the scalability of the process. However, recent advances in catalytic methods have enabled the synthesis of this compound with higher efficiency and purity. A 2023 paper in Organic Letters described a novel microwave-assisted synthesis protocol that reduced reaction time by over 50% while maintaining high yields. This development is crucial for the large-scale production of the compound for pharmaceutical applications.

Despite its promising properties, the pharmacokinetic profile of 3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine remains an area of active investigation. A 2024 study in Drug Metabolism and Disposition evaluated the compound's metabolic stability in liver microsomes and found that it exhibited moderate metabolic stability, which is a desirable trait for orally administered drugs. However, further studies are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties in vivo.

One of the most intriguing aspects of 3,4-dih-2H-benzo[b][1,4]oxazin-6-amine is its potential as a multitarget drug. Unlike traditional monotherapy approaches, this compound's ability to interact with multiple molecular targets may offer therapeutic advantages in complex diseases. A 2023 review article in Pharmacological Reviews highlighted the compound's potential in the treatment of neurodegenerative disorders, where it was shown to modulate multiple pathways implicated in Alzheimer's disease. This multitargeting capability could reduce the risk of drug resistance and improve treatment outcomes.

From a safety perspective, the toxicity profile of 3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine has been evaluated in various preclinical studies. A 2022 study in Toxicological Sciences reported that the compound exhibited low acute toxicity in animal models, with no significant organ damage observed at therapeutic doses. These findings are encouraging for its potential use in human therapeutics, although more extensive clinical trials are required to confirm its safety profile.

Recent research has also explored the potential of 3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine in the field of regenerative medicine. A 2023 study published in Stem Cells Translational Medicine demonstrated that the compound could enhance the proliferation of neural stem cells in vitro. This property suggests that the compound may have applications in the treatment of conditions such as spinal cord injuries and Parkinson's disease, where the regeneration of neural tissue is critical.

Another area of interest is the development of 3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine derivatives with enhanced pharmacological properties. A 2024 paper in MedChemComm described the synthesis of several analogs of the compound, which showed improved potency and selectivity for specific targets. These modifications were achieved through the introduction of functional groups at various positions of the oxazinane ring, demonstrating the potential for structure-based drug design in this area.

In conclusion, 3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine represents a promising candidate for the development of new therapeutics. Its unique molecular structure and ability to interact with multiple targets make it a valuable lead compound for the treatment of various diseases. While further research is needed to fully understand its pharmacological properties and optimize its therapeutic potential, the current findings underscore its significance in the field of medicinal chemistry.

As the field of drug discovery continues to evolve, the exploration of 3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine and its derivatives will likely play a crucial role in the development of innovative therapies. The integration of advanced computational methods, synthetic chemistry, and biological assays will be essential in translating these findings into clinical applications. The ongoing research into this compound highlights the importance of interdisciplinary approaches in modern pharmaceutical science.